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Compound of Interest

Compound Name: Nylon 6/66

Cat. No.: B1584677

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with Nylon 6/66. Adherence to these procedures
is crucial for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential hazards when handling Nylon 6/66 in
various forms. The required equipment depends on the state of the material (solid
pellets/powder or molten).
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Situation Body Part Required PPE Rationale
) Protects against dust
) ) Safety glasses with ] ]
Handling Solid ) ) and fine particles that
Eyes/Face side-shields or

Pellets/Powder

) can cause mechanical
chemical goggles.[1] o
irritation.[1]

Hands

Standard work gloves
(e.g., leather or
cotton).[2]

Provides a barrier
against mechanical

abrasion.

Respiratory

NIOSH/MSHA
approved respirator
for nuisance dust if
dust levels may be
exceeded.[1][3]

Dust and process
vapors can irritate the
nose, throat, and

respiratory tract.[1]

Body

Standard lab coat or

long-sleeved clothing.

[4]

Prevents skin contact
with dust.

Handling Molten

] Protects against
Chemical splash
splashes of molten
goggles and a face

Eyes/Face ) material which can
Polymer shield are necessary.
cause severe burns.
[2]
[1]
Prevents severe
Heat-resistant gloves.  thermal burns from
Hands

[4]

contact with molten

polymer.[1]

Respiratory

A NIOSH/MSHA
approved air-purifying
respirator with an
organic vapor
cartridge and a
dust/mist filter may be
required if ventilation

is inadequate.[2]

Heating the polymer
can release fumes

and vapors.[1]
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Heat-resistant, ]
) ) ) Protects skin from
impervious clothing ]

Body ) contact with molten
covering all exposed

) material.[1]
skin.[1][5]

Operational Plan: Step-by-Step Handling Procedure

Following a standardized procedure for handling Nylon 6/66 minimizes risks and ensures
operational consistency.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the handling area. For processing molten material, local
exhaust ventilation is recommended.[1][2]

o Eyewash stations and safety showers should be easily accessible.[1]
¢ Inspect all PPE for integrity before use.[5][6]

e Minimize dust generation and accumulation.[2][7] Fine dust can present an explosion hazard
when exposed to heat or sparks.[1]

2. Handling Solid Nylon 6/66:

o Wear the appropriate PPE as outlined in the table above.

» Use non-sparking tools to avoid ignition sources.[6][8]

e Grounding procedures should be in place to prevent electrostatic discharge.[1]
3. Handling Molten Nylon 6/66:

o Wear the specified heat-resistant PPE.

e Do not heat the material above the recommended processing temperature to avoid
hazardous decomposition.[1][9]

e Ensure robust ventilation is active to handle any fumes.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://plasticsgroup.com/wp-content/uploads/2020/07/SDS_Polifil_Nylon_66_natural_2014.pdf
https://www.echemi.com/sds/decanedioic-acid-polymer-with-hexahydro-2h-azepin-2-one-1-6-hexanediamine-and-hexanedioic-acid-pd180824119976.html
https://plasticsgroup.com/wp-content/uploads/2020/07/SDS_Polifil_Nylon_66_natural_2014.pdf
https://www.benchchem.com/product/b1584677?utm_src=pdf-body
https://plasticsgroup.com/wp-content/uploads/2020/07/SDS_Polifil_Nylon_66_natural_2014.pdf
https://www.ramgaskets.com/wp-content/uploads/2020/08/Nylon-66-MSDS.pdf
https://plasticsgroup.com/wp-content/uploads/2020/07/SDS_Polifil_Nylon_66_natural_2014.pdf
https://www.echemi.com/sds/decanedioic-acid-polymer-with-hexahydro-2h-azepin-2-one-1-6-hexanediamine-and-hexanedioic-acid-pd180824119976.html
https://www.chemicalbook.com/msds/nylon-6-66.pdf
https://www.ramgaskets.com/wp-content/uploads/2020/08/Nylon-66-MSDS.pdf
https://www.3eonline.com/imageserver/ImageViewer.aspx?id=3Q%2FfAR8ne%2FvPh6syVnSymkS%2BBDo8OjmbVocxRCMEgeEbhNDkduaHvOCF5lwJPg9UddB5zxzJXIW7nbmF5mKrdg%3D%3D
https://plasticsgroup.com/wp-content/uploads/2020/07/SDS_Polifil_Nylon_66_natural_2014.pdf
https://www.benchchem.com/product/b1584677?utm_src=pdf-body
https://www.chemicalbook.com/msds/nylon-6-66.pdf
https://www.echemi.com/sds/nylon-6-66-pd180521128125.html
https://plasticsgroup.com/wp-content/uploads/2020/07/SDS_Polifil_Nylon_66_natural_2014.pdf
https://www.benchchem.com/product/b1584677?utm_src=pdf-body
https://plasticsgroup.com/wp-content/uploads/2020/07/SDS_Polifil_Nylon_66_natural_2014.pdf
https://polymerindustries.com/wp-content/uploads/2018/03/SDS-MECHETEC-Nylon-66-r6-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

4. First Aid Measures:

o Eye Contact: Immediately flush eyes with water for at least 15 minutes and seek medical
attention.[1][6]

o Skin Contact (Molten Polymer): Do NOT attempt to remove the molten material from the
skin.[1] Immediately cool the affected area with cold or ice water.[1] Seek immediate medical
attention for thermal burns.[1]

 Inhalation: If dust or fumes are inhaled, move the individual to fresh air. If breathing is
difficult, administer oxygen and seek medical attention.[1][6]

Storage and Disposal Plan

Storage:

» Store Nylon 6/66 in a cool, dry, and well-ventilated area.[2][6]

o Keep containers tightly closed to prevent contamination and moisture absorption.[2]
» Store away from heat, sparks, open flames, and strong oxidizing agents.[1][6]

Disposal:

Nylon 6/66 is not considered an RCRA hazardous waste.[1]

e Recycling: If the product has not been contaminated, recycling or reprocessing is a
recommended option.[1]

« Incineration: Disposal can be done through controlled incineration in accordance with local,
state, and federal regulations.[1][6]

o Landfill: Waste material may be disposed of in an approved landfill, also in compliance with
all applicable regulations.[3]

» Spills: For land spills, the material should be swept up and discarded appropriately.[1]
Discharge into the environment should be avoided.[1][6]
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Safety Workflow Diagram
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Caption: Workflow for the safe handling of Nylon 6/66.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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